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Compound of Interest

Compound Name: CT-2584
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Introduction

CT-2584, also known as CT-2584 HMS or Apra™, is an investigational anti-cancer agent
identified as 1-(11-dodecylamino-10-hydroxyundecyl)-3, 7-dimethylxanthine-hydrogen
methanesulphonate. It represents a novel class of chemotherapeutic agents that functions as a
modulator of intracellular phosphatidic acid, believed to exert its effects through the inhibition of
the phospholipase D (PLD) signaling pathway. By altering the phospholipid composition of
cancer cells, CT-2584 was developed to induce cytotoxicity in a broad range of tumors,
including those resistant to conventional chemotherapies. This document provides a
comprehensive overview of the available data on CT-2584, with a focus on its mechanism of
action and early clinical findings in solid tumors.

It is important to note that detailed preclinical in vitro and in vivo efficacy data for CT-2584 are
not extensively available in the public domain. The majority of accessible information comes
from Phase | and early Phase Il clinical trial reports from the late 1990s and early 2000s.

Mechanism of Action: Targeting the Phospholipase
D Pathway

CT-2584 is classified as a modulator of phosphatidic acid.[1][2] Phosphatidic acid (PA) is a
critical lipid second messenger produced from the hydrolysis of phosphatidylcholine (PC) by
the enzyme Phospholipase D (PLD). The PLD signaling pathway is frequently dysregulated in
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cancer and plays a crucial role in various cellular processes that promote tumorigenesis,
including cell proliferation, survival, migration, and invasion.[1][3][4]

The proposed mechanism of action for CT-2584 involves the inhibition of PLD, leading to a
reduction in intracellular PA levels. This disruption of lipid signaling is thought to be the primary
driver of its anti-tumor effects.[5][6] The PLD pathway is known to interact with and influence
other major cancer-related signaling cascades, such as the mTOR and ERK pathways, which
are critical for cell growth and survival.[1]

Signaling Pathway Diagram

The following diagram illustrates the proposed mechanism of action for CT-2584 by targeting
the Phospholipase D signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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